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Compound of Interest

Compound Name: Potassium oxide (K20)

Cat. No.: B082979

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure,
physicochemical properties, and experimental protocols related to potassium oxide (K20). As
the simplest oxide of potassium, K20 is a highly reactive ionic compound of significant interest
in various industrial and research applications, including its notional use in the formulation of
fertilizers, cements, and glasses.

Crystal Structure of Potassium Oxide

Potassium oxide (K20) is an ionic compound that primarily crystallizes in the antifluorite
structure.[1] This is a cubic crystal system where the positions of cations and anions are
reversed relative to the fluorite (CaF2) structure.[1] In the K20 lattice, oxide ions (O2~) form a
face-centered cubic (FCC) arrangement, with the potassium ions (K*) occupying the
tetrahedral voids.[2]

The predominant crystal structure for K20 is the cubic antifluorite structure, which belongs to
the space group Fm-3m (No. 225).[1][3] In this arrangement, each potassium ion is coordinated
to four oxide ions in a tetrahedral geometry, while each oxide ion is coordinated to eight
potassium ions in a cubic geometry.[1][3] The bonding is almost entirely ionic, resulting from
the complete transfer of electrons from potassium to oxygen atoms.[3]

While the cubic antifluorite structure is the most stable and commonly cited, other polymorphs
have been identified or predicted, including orthorhombic, monoclinic, and triclinic structures.[4]
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Table 1: Crystallographic Data for Potassium Oxide (Kz20)

Parameter Value Reference(s)
Crystal System Cubic [1]

Crystal Structure Antifluorite [1]

Space Group Fm-3m (No. 225) [11[3]

Lattice Constant (a) 6.436 A [113][7]
Coordination Geometry K*: Tetrahedral (4-coordinate) [11[3]

O2~: Cubic (8-coordinate) [1][3]

2.75 - 2.77 A (in orthorhombic
polymorph)

K-O Bond Distance

[4]

Physicochemical Properties

Potassium oxide is a pale yellow to gray crystalline solid at room temperature.[1][8][9] It is a

highly basic and reactive compound, known for its deliquescent nature, meaning it readily

absorbs moisture from the atmosphere.[1][8] This absorption initiates a vigorous, exothermic

reaction with water to form the caustic potassium hydroxide (KOH).[1][3][8]

Table 2: Key Physicochemical Properties of Potassium Oxide (K20)

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://next-gen.materialsproject.org/materials/mp-684904
https://next-gen.materialsproject.org/materials/mp-998929
https://en.wikipedia.org/wiki/Potassium_oxide
https://en.wikipedia.org/wiki/Potassium_oxide
https://en.wikipedia.org/wiki/Potassium_oxide
https://www.webqc.org/compound-k2o-k2o.html
https://en.wikipedia.org/wiki/Potassium_oxide
https://www.webqc.org/compound-k2o-k2o.html
https://www.researchgate.net/publication/316436984_Thermodynamic_Properties_of_Potassium_Oxide_K_2_O_Nanoparticles_by_Molecular_Dynamics_Simulations
https://en.wikipedia.org/wiki/Potassium_oxide
https://www.webqc.org/compound-k2o-k2o.html
https://en.wikipedia.org/wiki/Potassium_oxide
https://www.webqc.org/compound-k2o-k2o.html
https://next-gen.materialsproject.org/materials/mp-971
https://en.wikipedia.org/wiki/Potassium_oxide
https://www.chemeurope.com/en/encyclopedia/Potassium_oxide.html
https://www.turito.com/blog/chemistry/potassium-oxide
https://en.wikipedia.org/wiki/Potassium_oxide
https://www.chemeurope.com/en/encyclopedia/Potassium_oxide.html
https://en.wikipedia.org/wiki/Potassium_oxide
https://www.webqc.org/compound-k2o-k2o.html
https://www.chemeurope.com/en/encyclopedia/Potassium_oxide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)

Molar Mass 94.196 g/mol [1]8]
Pale yellow or gray crystalline

Appearance ) Y gray ey [111819]
solid

Density 2.32 g/cm3 (at 20 °C) [11[3]

2.35 g/cm?3 [8][10]

Melting Point 740 °C (1013 K) [1][3][10]

. >350 °C (decomposes into

Decomposition Temperature [8]
K202 and K)

Solubility in Water Decomposes violently [1][8]

o Soluble in diethyl ether and

Solubility in Other Solvents [1][10]
ethanol

Standard Enthalpy of

) -363.17 kJ/mol [1]I3]

Formation (AfHG )

Standard Molar Entropy
94.03 J/mol-K [1][3]

(86298)

Gibbs Free Energy of

_ -322.1 kJ/mol [1][3]

Formation (AfG©)

Heat Capacity (C) 83.62 J/mol-K [11[3]

Band Gap ~1.72 eV [4][11]

Experimental Protocols

The synthesis of pure potassium oxide requires careful control of reaction conditions to prevent

the formation of potassium peroxide (K20:2) and potassium superoxide (KO3z).[12] Several

methods are employed:

¢ Reaction of Potassium with Potassium Peroxide: A common and convenient method involves

the reaction of potassium peroxide with an excess of metallic potassium.[1][12] The excess
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potassium reduces the peroxide to the oxide.

o Protocol: Potassium peroxide (K202) is treated with metallic potassium. The reaction is
typically carried out under controlled atmospheric conditions (e.g., in a vacuum or inert
atmosphere) to prevent unwanted side reactions. The excess, more volatile potassium
metal is subsequently removed by vacuum distillation at high temperatures.[8]

o Reaction: K202 + 2K - 2K20[1]

o Heating Potassium Nitrate with Potassium: Potassium oxide can be synthesized by heating
potassium nitrate with metallic potassium in a vacuum.[1][8] The controlled decomposition of
the nitrate provides the oxygen required to oxidize the metallic potassium.[3]

o Protocol: Appropriate quantities of potassium nitrate (KNOs) and metallic potassium are
mixed and heated in a vacuum. The nitrate decomposes, releasing oxygen which then
reacts with the potassium. Excess potassium is distilled off to yield the pure oxide.[8]

o Reaction: 2KNOs + 10K - 6K20 + Nz[1]

o Thermal Decomposition of Potassium Peroxide: Pure potassium oxide can also be obtained
by heating potassium peroxide to 500 °C, at which temperature it decomposes into
potassium oxide and oxygen.[1]

The identification and quantification of potassium oxide rely on several analytical techniques:

o X-ray Diffraction (XRD): XRD is the primary method for identifying the crystal structure of
K20. The technique provides characteristic diffraction peaks corresponding to the antifluorite
lattice, with notable d-spacings at 3.72 A (111), 2.59 A (200), and 2.19 A (220).[3]

o Flame Photometry: This technique is widely used for determining the potassium content in
various materials, particularly in fertilizers where the potassium content is reported as K20
equivalents.[13]

o Protocol: A sample (e.g., fertilizer) is first digested using an acid solution (e.g., HCI) and
heated.[13] The resulting solution is diluted and then introduced into a flame photometer.
The instrument measures the intensity of the light emitted by the excited potassium atoms
in the flame, which is proportional to the potassium concentration.[13]
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« Inductively Coupled Plasma (ICP) Spectroscopy: ICP is another powerful technique for
elemental analysis and can be used to determine the potassium content, which is then

expressed as K20.[14]

o Acid-Base Titration: A chemical method for quantifying K20 involves its complete hydrolysis

to potassium hydroxide.[3]

o Protocol: A known mass of the sample is reacted with an excess of water. The resulting
solution, containing potassium hydroxide, is then titrated with a standardized acid solution
to determine the amount of hydroxide formed, which directly correlates to the initial
amount of K20.[3]

Visualized Experimental Workflow: Synthesis of K20

The following diagram illustrates the workflow for the synthesis of potassium oxide from

potassium peroxide and metallic potassium, a common laboratory method.

Click to download full resolution via product page

Caption: Workflow for the synthesis of K20 via reduction of K20x.

Industrial and Research Relevance

While potassium oxide is too reactive for direct use in most applications, its chemical formula
K20 serves as an industry standard for quantifying potassium content.[1] This is particularly

prevalent in:
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 Fertilizers: The N-P-K (nitrogen-phosphorus-potassium) values on fertilizer labels report the
potassium content as the mass percentage that would be present if the potassium were in
the form of K20.[1][8] The actual potassium source is typically potassium chloride, potassium
sulfate, or potassium carbonate.[8]

o Cements and Glassmaking: Formulations in the cement and glass industries also use the
K20 equivalent to specify the amount of potassium added, regardless of the source
compound.[1]

In research, K20 is studied for its fundamental ionic structure and properties. Furthermore, K20
nanoparticles are being investigated for novel applications, including potential antimicrobial and
anti-biofilm activities.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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